Cas no 348098-29-3 ([2-(methylsulfanyl)pyrimidin-5-yl]boronic acid)

• Product Name: [2-(methylsulfanyl)pyrimidin-5-yl]boronic acid
• CAS No: 348098-29-3
• MF: C₅H₇BN₂O₂S
• MW: 169.997279405594
• MDL: MFCD07375142
• CID: 828851
• PubChem ID: 2763263
• Update Time: 2025-04-19

[2-(methylsulfanyl)pyrimidin-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(METHYLTHIO)PYRIMIDINE-5-BORONIC ACID
• (2-methylsulfanylpyrimidin-5-yl)boronic acid
• 2-(METHYLSULPHONYL)PYRIMIDINE-5-BORONIC ACID
• 2-(methylthio)pyrimidin-5-ylboronic acid
• 2-(thiomethyl)pyrimidine-5-boronic acid
• (2-(Methylthio)pyrimidin-5-yl)boronic acid
• [2-(METHYLSULFANYL)PYRIMIDIN-5-YL]BORONIC ACID
• AK173628
• [2-(methylthio)pyrimidin-5-yl]boronic acid
• C5H7BN2O2S
• SLNVTXVTMQIKCE-UHFFFAOYSA-N
• FCH921487
• OR15528
• PB27791
• AX8024945
• X0728
• SY033163
• SCHEMBL482203
• 2-(methylthio)pyrimidine-5-boronic acid, AldrichCPR
• P10471
• DB-069078
• (2-(Methylthio)pyrimidin-5-yl)boronicacid
• 348098-29-3
• AKOS006344727
• PS-9466
• DTXSID40376852
• J-506502
• CS-0053014
• 2-(methylsulfanyl)pyrimidin-5-ylboronic acid
• MFCD07375142
• [2-(methylsulfanyl)pyrimidin-5-yl]boronic acid

• MDL： MFCD07375142
• Inchi： 1S/C5H7BN2O2S/c1-11-5-7-2-4(3-8-5)6(9)10/h2-3,9-10H,1H3
• InChI Key： SLNVTXVTMQIKCE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 170.03200
• Monoisotopic Mass: 170.0321288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5

Experimental Properties

• PSA: 91.54000
• LogP: -1.12170

[2-(methylsulfanyl)pyrimidin-5-yl]boronic acid Security Information

• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：